BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to Ferric
Hypophosphite: Chemical Formula, and
Structure

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ferric Hypophosphite

Cat. No.: B1603006

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ferric hypophosphite, also known as iron(lll) hypophosphite, is an inorganic compound with
the chemical formula Fe(H2PO2)s. This technical guide provides a comprehensive overview of
its chemical identity, properties, and applications, with a focus on information relevant to
research and development. While the precise crystal structure remains unelucidated in publicly
available literature, this document synthesizes the current understanding of its molecular
composition and characteristics.

Chemical Identity and Formula

Ferric hypophosphite is the iron(lll) salt of hypophosphorous acid. The chemical formula is
Fe(H2P0O2)s.[1] It is also known by several synonyms, including iron(lll) tris(phosphinate) and
triphosphinic acid iron(lll) salt. The compound is registered under the CAS number 7783-84-8.

The molecular formula indicates that one iron atom in the +3 oxidation state is ionically bonded
to three hypophosphite anions (H2PO2").

Physicochemical Properties
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Ferric hypophosphite is typically a white to grayish-white, odorless, and tasteless powder.[1]
It is slightly soluble in cold water and more soluble in boiling water.[1][2] Key physicochemical
data are summarized in Table 1.

Table 1: Physicochemical Properties of Ferric Hypophosphite

Property Value Reference(s)
Chemical Formula Fe(H2PO2)s3 [1]

Molecular Weight 250.81 g/mol [2][3]
Appearance White or grayish-white powder [11[2]

Odor Odorless [3]

Taste Tasteless [2]

Solubility in Cold Water Slightly soluble (1 part in 2300)  [2]

Solubility in Boiling Water More soluble (1 part in 1200) [2]

pH (in solution) 3.0t05.0 [3]

Flash Point Not applicable [3]

Chemical Structure

A definitive crystal structure of ferric hypophosphite is not readily available in scientific
literature. This suggests that the compound may exist in an amorphous state or that its
crystalline form has not been fully characterized.

The hypophosphite anion (H2PO2z") possesses a tetrahedral geometry with the phosphorus
atom at the center. Two hydrogen atoms and two oxygen atoms are bonded to the phosphorus.
In the ferric hypophosphite salt, the ferric ion (Fe3*) is coordinated to the oxygen atoms of the
three hypophosphite anions. The exact coordination geometry around the iron center in the
solid state is not confirmed.
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Caption: A 2D representation of the ionic bonding in ferric hypophosphite.

Experimental Protocols
General Synthesis of Metal Hypophosphites

While a specific, detailed protocol for the synthesis of ferric hypophosphite is not readily
available, a general approach for the preparation of metal hypophosphites involves the reaction
of a soluble metal salt with a hypophosphite salt, or the reaction of a metal oxide with
hypophosphorous acid.
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One potential, though unverified, method could be the reaction of a soluble iron(lll) salt, such
as ferric chloride (FeCls) or ferric nitrate (Fe(NOs)s), with a soluble hypophosphite salt, such as
sodium hypophosphite (NaH2PO2), in an aqueous solution. The resulting ferric
hypophosphite would precipitate out of solution due to its low solubility and could be collected
by filtration, washed, and dried.

Another approach described for the synthesis of other metal phosphates involves the reaction
of a metal oxide (e.g., Fe20s3) with a surplus of a hypophosphite salt (e.g., NH4aH2PO2) in a
melt, followed by washing to yield the pure product.[4]

Characterization Techniques

The characterization of ferric hypophosphite would likely involve standard analytical
techniques used for inorganic compounds:

o X-ray Diffraction (XRD): To determine the crystallinity of the sample. An amorphous solid
would produce a broad, diffuse scattering pattern, whereas a crystalline solid would exhibit
sharp Bragg diffraction peaks.

« Infrared (IR) Spectroscopy: To identify the characteristic vibrational modes of the
hypophosphite anion, such as the P-H and P-O stretching and bending frequencies.

o Thermogravimetric Analysis (TGA): To study the thermal stability and decomposition profile
of the compound.

 Inductively Coupled Plasma (ICP) Spectroscopy: To determine the elemental composition
and confirm the iron and phosphorus content.

Applications

Ferric hypophosphite has several reported applications across various industries:

e Pharmaceuticals: Historically used as a dietary supplement for phosphorus.[2][5] It has also
been used in the formulation of oral supplements, often in combination with other vitamins
and minerals.[3]
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e Food Industry: Utilized in the fortification of foods such as cereals, bread, and infant formulas
to provide a source of iron.[3]

o Water Treatment: Employed to remove excess phosphate from wastewater, thereby helping
to prevent eutrophication.[1]

o Chemical Industry: Used as a reducing agent in various chemical reactions.[1]

Safety and Handling

According to the available Safety Data Sheet (SDS), ferric hypophosphite is not classified as
a hazardous substance under the 2012 OSHA Hazard Communication Standard.[6][7]
However, standard laboratory safety precautions should be observed. It is important to avoid
dust formation and contact with skin, eyes, and clothing.[6] A notable hazard is the potential for
explosion if triturated or heated with nitrates, chlorates, or other oxidizing agents.[5]

Table 2: Safety and Handling Information

Aspect Recommendation Reference(s)
) ) Safety glasses, gloves, lab
Personal Protective Equipment . [6]
coa

Avoid dust formation. Avoid
Handling contact with skin, eyes, or [6]

clothing.

Keep containers tightly closed
Storage in a dry, cool, and well- [6]

ventilated place.

o Strong oxidizing agents
Incompatibilities ] [5]
(nitrates, chlorates)

Logical Relationships and Workflow

The following diagram illustrates the logical flow from the synthesis precursors to the final
product and its characterization and applications.
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Caption: Workflow from synthesis to applications of ferric hypophosphite.

Conclusion

Ferric hypophosphite is a well-defined chemical entity with the formula Fe(H2PO32)s. While its
physicochemical properties and applications are documented, a detailed understanding of its
solid-state structure is currently lacking in the public domain. Further research, particularly
crystallographic studies, would be beneficial to fully elucidate its structural characteristics and
potentially unlock new applications. For professionals in drug development and research, the
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established use of ferric hypophosphite as a nutritional supplement and its favorable safety
profile make it a compound of continued interest.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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